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Compound of Interest

Compound Name: Anticancer agent 127

Cat. No.: B15585104 Get Quote

Application Notes and Protocols: Anticancer Agent
127
For Research Use Only. Not for use in diagnostic procedures.

Introduction
Note on Nomenclature: The designation "Anticancer agent 127" may refer to more than one

investigational compound in scientific literature and commercial listings. Notably, it has been

used to identify:

An Inhibitor of Apoptosis (IAP) antagonist, also known as 142D6, which covalently targets

the BIR3 domains of XIAP, cIAP1, and cIAP2.[1][2][3][4]

A macrocyclic peptide functioning as a ligand for the Receptor Tyrosine Kinase-like Orphan

Receptor 1 (ROR1).[3][4]

An mTORC1 inhibitor.[5]

A PI3K alpha isoform inhibitor.[6]

These application notes will focus specifically on Anticancer agent 127 (142D6), the IAP

inhibitor, as more detailed information is publicly available for this compound. Researchers
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should verify the specific identity of their "Anticancer agent 127" before proceeding with any

experiments.

Anticancer agent 127 (142D6) is a potent, orally bioavailable, and covalent pan-inhibitor of

apoptosis protein (IAP) antagonist.[1] By targeting and inhibiting key IAP family members, this

agent promotes apoptosis in cancer cells, making it a promising candidate for anticancer

therapy.[3][4]

Mechanism of Action
Inhibitor of Apoptosis (IAP) proteins are key regulators of apoptosis and cellular signaling

pathways, including the NF-κB pathway.[1] They function as E3 ubiquitin ligases and can

directly bind to and inhibit caspases, the primary executioners of apoptosis.[1] Anticancer
agent 127 (142D6) covalently binds to a lysine residue within the BIR3 domain of XIAP, cIAP1,

and cIAP2.[1] This irreversible binding disrupts their ability to inhibit caspases, thereby

releasing the brakes on apoptosis and leading to cancer cell death.[1]

Signaling Pathway Diagram
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Caption: Inhibition of IAP-mediated survival signals by Anticancer Agent 127 (142D6).

Quantitative Data
The in vitro inhibitory activity of Anticancer agent 127 (142D6) against various IAP proteins is

summarized below.

Target Protein IC₅₀ (nM)

XIAP 12[2]

cIAP1 14

cIAP2 9[4]
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Solubility
Due to its hydrophobic nature, Anticancer agent 127 is practically insoluble in aqueous media.

[7] It is recommended to use 100% Dimethyl Sulfoxide (DMSO) for preparing stock solutions.[7]

While specific solubility data (e.g., mg/mL) is not readily available, it is reported to be freely

soluble in DMSO up to a concentration of 50 mM.[7] For optimal results, it may be beneficial to

warm the solution to 37°C for 10 minutes to ensure complete dissolution.[7]

Experimental Protocols
1. Preparation of Stock Solution

Materials:

Anticancer agent 127 (lyophilized powder)

Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Protocol:

Briefly centrifuge the vial of lyophilized Anticancer agent 127 to ensure the powder is at

the bottom.

Aseptically add the appropriate volume of DMSO to the vial to achieve a desired stock

concentration (e.g., 10 mM).

Gently vortex or sonicate the solution to ensure the compound is fully dissolved. A brief

warming to 37°C can aid dissolution.[7]

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

2. Preparation of Working Solutions for Cell Culture
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It is critical to avoid precipitation of the compound when diluting the DMSO stock into aqueous

cell culture medium.[7] Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5%

without significant cytotoxic effects.[7][8] It is recommended to keep the final DMSO

concentration at or below 0.5%.[7]

Materials:

10 mM stock solution of Anticancer agent 127 in DMSO

Complete cell culture medium (pre-warmed to 37°C)

Sterile conical tubes

Protocol:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Prepare an intermediate dilution of the stock solution in complete cell culture medium if

necessary, depending on the desired final concentrations.

To prepare the final working solutions, add the required volume of the stock or

intermediate solution to the pre-warmed complete cell culture medium.

Crucial Step: To prevent precipitation, add the DMSO stock solution dropwise to the cell

culture medium while vigorously vortexing or stirring the medium.[7] This ensures rapid

dispersion.

For example, to achieve a final concentration of 10 µM with a final DMSO concentration of

0.1%, add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium.

Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of the test agent.

Use the freshly prepared medium containing Anticancer agent 127 immediately to treat

your cells.

Experimental Workflow Visualization
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Workflow for Preparation and Cell Treatment

Preparation of Working Solution Cell Culture Treatment
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Caption: Workflow for preparing Anticancer Agent 127 and treating cell cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Antitumor_Agent_127_142D6.pdf
https://www.medchemexpress.com/anticancer-agent-127.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antitumor_Agent_127.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antitumor_Agent_127_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/pdf/Antitumor_Agent_127_A_Potent_and_Selective_mTORC1_Inhibitor_for_Oncological_Applications.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_Antitumor_Agent_127_in_Combination_with_Chemotherapy.pdf
https://www.benchchem.com/pdf/Anticancer_agent_47_solubility_issues_in_aqueous_media.pdf
https://www.mdpi.com/1422-0067/22/6/2819
https://www.mdpi.com/1422-0067/22/6/2819
https://www.benchchem.com/product/b15585104#anticancer-agent-127-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b15585104#anticancer-agent-127-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b15585104#anticancer-agent-127-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b15585104#anticancer-agent-127-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15585104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

